![molecular formula C22H30Cl2N2O2 B12491662 N'-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-N,N-diethylpropane-1,3-diamine](/img/structure/B12491662.png)
N'-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-N,N-diethylpropane-1,3-diamine
Description
The compound ({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE is a complex organic molecule characterized by the presence of multiple functional groups, including dichlorophenyl, methoxy, and diethylamino groups
Properties
Molecular Formula |
C22H30Cl2N2O2 |
|---|---|
Molecular Weight |
425.4 g/mol |
IUPAC Name |
N-[[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methyl]-N',N'-diethylpropane-1,3-diamine |
InChI |
InChI=1S/C22H30Cl2N2O2/c1-4-26(5-2)12-6-11-25-15-17-8-10-21(22(14-17)27-3)28-16-18-7-9-19(23)20(24)13-18/h7-10,13-14,25H,4-6,11-12,15-16H2,1-3H3 |
InChI Key |
KDALPESUEQIIEZ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CCCNCC1=CC(=C(C=C1)OCC2=CC(=C(C=C2)Cl)Cl)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 3,4-dichlorophenylmethanol with 3-methoxybenzyl chloride under basic conditions to form the intermediate 4-[(3,4-dichlorophenyl)methoxy]-3-methoxybenzyl chloride . This intermediate is then reacted with 3-(diethylamino)propylamine in the presence of a suitable catalyst to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE: can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the diethylamino group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or acyl chlorides in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce amines or alcohols.
Scientific Research Applications
({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE: has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of ({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
({4-[(3,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)[3-(DIETHYLAMINO)PROPYL]AMINE: is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties
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